Cas no 2228660-28-2 (1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-amine
• CAS No: 2228660-28-2
• MF: C₁₀H₁₈F₃N
• MW: 209.251833438873
• CID: 5825735
• PubChem ID: 165635937
• Update Time: 2025-06-10

1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-amine
• 2228660-28-2
• EN300-1971555

• Inchi： 1S/C10H18F3N/c1-9(2)5-3-4-7(6-9)8(14)10(11,12)13/h7-8H,3-6,14H2,1-2H3
• InChI Key： XXZPWHATLVOVIU-UHFFFAOYSA-N
• SMILES： FC(C(C1CCCC(C)(C)C1)N)(F)F

Computed Properties

• Exact Mass: 209.13913406g/mol
• Monoisotopic Mass: 209.13913406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-amine

Introduction to 1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-amine (CAS No. 2228660-28-2)

1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-amine (CAS No. 2228660-28-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 3,3-dimethylcyclohexyl group and a trifluoroethan-1-amine moiety, which contribute to its distinct chemical and biological properties.

The development and study of 1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-amine have been driven by its potential applications in various therapeutic areas. Recent research has focused on its pharmacological activities, particularly its interactions with specific receptors and enzymes. This compound has shown promise in modulating neurotransmitter systems and may have potential in the treatment of neurological disorders and psychiatric conditions.

In terms of chemical synthesis, 1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-amine can be prepared through a series of well-defined steps. The synthesis typically involves the reaction of a suitable starting material with reagents that introduce the trifluoromethyl group and the cyclohexyl moiety. The final step often involves the formation of the amine functionality through reductive amination or other methods. The synthetic route is designed to optimize yield and purity while minimizing the formation of by-products.

The physical and chemical properties of 1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-amine have been extensively studied. It is a colorless liquid at room temperature with a molecular weight of approximately 249.34 g/mol. The compound exhibits high stability under standard laboratory conditions and has a boiling point that is consistent with its molecular structure. Its solubility in various organic solvents makes it suitable for use in different experimental setups.

In pharmacological studies, 1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-amine has been evaluated for its effects on central nervous system (CNS) function. Preclinical studies have shown that it can modulate serotonin and dopamine receptors, which are key targets in the treatment of mood disorders such as depression and anxiety. Additionally, it has demonstrated potential as an analgesic agent due to its ability to interact with pain pathways.

The safety profile of 1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-amine is an important consideration for its potential therapeutic applications. Toxicological studies have indicated that it has low toxicity at therapeutic doses and does not exhibit significant adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The current landscape of pharmaceutical research is highly dynamic, with ongoing efforts to identify new compounds with therapeutic potential. 1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-amine represents one such compound that has shown promising results in early-stage studies. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development.

In conclusion, 1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-amine (CAS No. 2228660-28-2) is a synthetic compound with significant potential in medicinal chemistry and pharmaceutical research. Its structural features and pharmacological activities make it a promising candidate for the treatment of various neurological and psychiatric conditions. Continued research into this compound will likely yield valuable insights into its mechanisms of action and therapeutic applications.